Cas no 352518-80-0 ((Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide)

• Product Name: (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• CAS No: 352518-80-0
• Molecular Formula: C₄₂H₈₃NO₃
• Molecular Weight: 650.113
• CID: 3161736
• PubChem ID: 5283576

(Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide Properties

Names and Identifiers

• (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• N-nervonoyl-D-erythro-sphinganine
• 15-Tetracosenamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (15Z)-
• N-[(15Z)-tetracosenoyl]sphinganine
• N-nervonoyldihydrosphingosine
• N-(15Z-tetracosenoyl)-sphinganine
• LMSP02020011
• N-(tetracos-15cis-enoyl)sphinganine
• N-nervonyl-sphinganine
• Cer(d18:0/24:1(15Z))
• 352518-80-0
• G91369
• C24:1 Dihydroceramide (d18:0/24:1(15Z)), N-nervonoyl-D-erythro-sphinganine, powder
• Q27144439
• N-nervonoylsphinganine
• N-15Z-C24:1 sphinganine
• CHEBI:74130
• YUULKFVZRXQHPM-ATHUGRIKSA-N
• C24:1 Dihydroceramide (d18:0/24:1(15Z))
• N-(15Z-tetracosenoyl)-dihydroceramide
• DTXSID60415277
• N-[(15Z)-tetracosenoyl]dihydrosphingosine
• C24:1DH Cer
• (15Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• 15-Tetracosenamide,N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-,(15Z)-
• HY-W923646
• C24:1-dihydro-Ceramide

• MDL： MFCD02259305
• InChIKey： YUULKFVZRXQHPM-ATHUGRIKSA-N
• Inchi： InChI=1S/C42H83NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-42(46)43-40(39-44)41(45)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h17-18,40-41,44-45H,3-16,19-39H2,1-2H3,(H,43,46)/b18-17-/t40-,41+/m0/s1
• SMILES： CCCCCCCC/C=C\CCCCCCCCCCCCCC(N[C@H]([C@H](O)CCCCCCCCCCCCCCC)CO)=O

Computed Properties

• Exact Mass: 649.63729551g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 39
• Monoisotopic Mass: 649.63729551g/mol
• Heavy Atom Count: 46
• Complexity: 622
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides